3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide

• IUPAC Name: 3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide
• InChI: InChI=1S/C14H20N2O2/c1-3-12-10-18-9-8-16(12)14(17)15-13-7-5-4-6-11(13)2/h4-7,12H,3,8-10H2,1-2H3,(H,15,17)
• InChI Key: ZDVTXTAOHFWTNE-UHFFFAOYSA-N
• Canonical SMILES: CCC1COCCN1C(=O)NC2=CC=CC=C2C
• Molecular Formula: C14H20N2O2
• Molecular Weight: 248.32 g/mol

Description

3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide, also known as EMMC, is a chemical compound that belongs to the class of morpholine derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including medicinal chemistry, drug discovery, and material science.

Mechanism of Action

The exact mechanism of action of 3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide is not fully understood. However, it is believed to exert its pharmacological effects by modulating various signaling pathways in the cells. This compound has been shown to inhibit the activity of certain enzymes, such as COX-2 and protein kinases, which are involved in the production of inflammatory mediators and cell proliferation. This compound may also interact with the cell membrane and affect its permeability and fluidity.
Biochemical and Physiological Effects:
This compound has been shown to exhibit various biochemical and physiological effects in different experimental models. It has been reported to reduce the production of pro-inflammatory cytokines, such as TNF-α and IL-6, in lipopolysaccharide-stimulated macrophages. This compound has also been shown to inhibit the growth of cancer cells, including breast, lung, and colon cancer cells. Furthermore, this compound has been reported to exert analgesic effects in animal models of pain.

Advantages and Limitations for Lab Experiments

3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide has several advantages for lab experiments. It is relatively easy to synthesize and purify, and its structure can be easily modified to generate analogs with different properties. This compound is also stable under normal laboratory conditions and can be stored for extended periods without significant degradation. However, this compound has some limitations as well. It may exhibit low solubility in aqueous solutions, which can limit its use in certain experiments. This compound may also exhibit cytotoxic effects at high concentrations, which can affect the interpretation of the results.

Future Directions

There are several future directions for the research on 3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide. One potential direction is to investigate its potential as a therapeutic agent for various diseases, such as cancer, inflammation, and pain. Further studies are needed to elucidate its mechanism of action and identify its molecular targets. Another direction is to explore the use of this compound as a building block for the synthesis of novel materials with unique properties, such as stimuli-responsive polymers and drug delivery systems. Additionally, the development of more efficient and sustainable synthesis methods for this compound can improve its availability and reduce its environmental impact.

Synthesis Methods

The synthesis of 3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide involves the reaction of 3-ethylmorpholine with 2-methylphenyl isocyanate in the presence of a suitable solvent and catalyst. The reaction proceeds through the formation of an intermediate, which is then converted to the final product by the addition of a carboxylic acid. The yield of this compound can be improved by optimizing the reaction conditions, such as temperature, pressure, and reaction time.

Scientific Research Applications

3-ethyl-N-(2-methylphenyl)morpholine-4-carboxamide has been extensively studied for its potential applications in medicinal chemistry and drug discovery. It has been shown to exhibit antitumor, anti-inflammatory, and analgesic activities in various in vitro and in vivo models. This compound has also been investigated as a potential inhibitor of protein kinases, which are involved in the regulation of cell growth and differentiation. Furthermore, this compound has been explored as a building block for the synthesis of novel materials, such as polymers and dendrimers.